Cas no 1567044-32-9 (3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol
• CAS No: 1567044-32-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6072783
• PubChem ID: 104063556
• Update Time: 2025-10-23

3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol
• EN300-1850412
• 1567044-32-9

• Inchi： 1S/C9H14N2O2/c1-13-8-3-2-4-11-9(8)7(5-10)6-12/h2-4,7,12H,5-6,10H2,1H3
• InChI Key： AVMFGOPLLOBJFM-UHFFFAOYSA-N
• SMILES： OCC(C1C(=CC=CN=1)OC)CN

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol

Research Brief on 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol (CAS: 1567044-32-9): Recent Advances and Applications

The compound 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol (CAS: 1567044-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the role of 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol in modulating specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain enzymes involved in inflammatory responses. The study highlighted the compound's ability to bind with high affinity to target proteins, thereby reducing inflammation in preclinical models. These findings suggest potential applications in treating chronic inflammatory diseases.

Another significant advancement is the optimization of synthetic routes for 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol. Researchers have developed more efficient and scalable methods to produce the compound, as detailed in a recent Organic Process Research & Development article. The improved synthesis not only enhances yield but also reduces the environmental impact, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In addition to its anti-inflammatory properties, preliminary studies have explored the compound's potential in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol exhibits cytotoxic effects against certain cancer cell lines. The mechanism appears to involve the disruption of cellular signaling pathways critical for tumor growth. While these results are promising, further in vivo studies are needed to validate the compound's efficacy and safety in cancer treatment.

The pharmacokinetic profile of 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol has also been a focus of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided valuable insights into its suitability as a drug candidate. For instance, a study in Drug Metabolism and Disposition revealed that the compound has favorable oral bioavailability and a relatively long half-life, which could support once-daily dosing in clinical settings.

Despite these advancements, challenges remain in the development of 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol. Issues such as potential off-target effects and the need for further toxicity studies must be addressed before clinical trials can commence. However, the growing body of research underscores the compound's potential as a versatile therapeutic agent. Future studies are expected to explore its applications in other disease areas, such as neurodegenerative disorders and infectious diseases.

In conclusion, 3-amino-2-(3-methoxypyridin-2-yl)propan-1-ol (CAS: 1567044-32-9) represents a promising molecule in the chemical biology and pharmaceutical landscape. Its diverse pharmacological properties, coupled with advancements in synthesis and pharmacokinetics, make it a compelling subject for ongoing research. As the scientific community continues to unravel its full potential, this compound may soon transition from the laboratory to the clinic, offering new treatment options for patients worldwide.